1-Benzoyl-3-methylimidazolidin-4-one

• IUPAC Name: 1-benzoyl-3-methylimidazolidin-4-one
• InChI: InChI=1S/C11H12N2O2/c1-12-8-13(7-10(12)14)11(15)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key: JBUBFUCPHJSXCG-UHFFFAOYSA-N
• Canonical SMILES: CN1CN(CC1=O)C(=O)C2=CC=CC=C2
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol

Description

1-Benzoyl-3-methylimidazolidin-4-one is a heterocyclic organic compound featuring a five-membered imidazolidinone ring substituted with a benzoyl group at position 1 and a methyl group at position 2. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical intermediates or bioactive molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Benzoyl-3-methylimidazolidin-4-one can be synthesized through several methods. One common approach involves the cyclization of amido-nitriles in the presence of a nickel catalyst. The reaction proceeds through the addition of the catalyst to the nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization to yield the desired imidazolidinone .

Industrial Production Methods

Industrial production of 1-benzoyl-3-methylimidazolidin-4-one typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include recrystallization from boiling ethanol or purification through flash column chromatography using a suitable eluent .

Chemical Reactions Analysis

Types of Reactions

1-Benzoyl-3-methylimidazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imidazolidinone derivatives.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The benzoyl and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Substitution reactions often require catalysts or specific reagents like halogens or alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imidazolidinone derivatives with additional oxygen-containing functional groups, while reduction may produce simpler imidazolidinone structures .

Scientific Research Applications

1-Benzoyl-3-methylimidazolidin-4-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various medical conditions.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-benzoyl-3-methylimidazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Data Tables

Table 2: Substituent Effects on Properties

Compound	Substituent Electronic Effects	Solubility Trends	Potential Applications
1-Benzoyl-3-methylimidazolidin-4-one	Strong electron-withdrawing (benzoyl)	Lower aqueous solubility	Pharmaceutical intermediates
BMTTZD Analog 1	Electron-donating (4-hydroxy)	Higher polarity, improved H-bonding	Antimicrobial agents
1-Benzylimidazolidin-4-one	Moderate electron-donating (benzyl)	Moderate solubility	Organic synthesis intermediates

Research Implications

• Synthesis Optimization: The high yields (85–92%) for BMTTZD analogues suggest that similar Knoevenagel conditions could be adapted for imidazolidinone derivatives.
• Bioactivity Potential: Thiazolidinone and benzimidazole hybrids exhibit antimicrobial properties , hinting at unexplored therapeutic avenues for 1-Benzoyl-3-methylimidazolidin-4-one.
• Structural Tuning : Substituting the benzoyl group with electron-donating groups (e.g., hydroxybenzylidene) may enhance solubility for drug development .